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Cat. No.: B1265239

Get Quote

Welcome to the technical support center for P276-00 (Riviciclib), a potent cyclin-dependent

kinase (CDK) inhibitor. This guide is designed for researchers, scientists, and drug

development professionals to address common solubility challenges encountered during in

vitro and in vivo experiments. As Senior Application Scientists, we provide not just protocols,

but the scientific reasoning behind them to ensure the integrity and success of your research.

Understanding P276-00 and its Forms
P276-00, also known as Riviciclib, is a small molecule inhibitor of CDK1, CDK4, and CDK9.[1]

[2][3] It is available in two common forms: the free base and the hydrochloride (HCl) salt. For

experimental purposes, it is crucial to understand the differences between these forms:

P276-00 (Riviciclib) Free Base: This is the parent molecule.

P276-00 (Riviciclib) Hydrochloride: This is a salt form of the molecule. Generally, salt forms

of compounds exhibit enhanced aqueous solubility and stability compared to their free base

counterparts.[4]

This distinction is the first critical step in troubleshooting solubility, as the choice of form will

significantly impact the dissolution strategy.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1265239#bc-rfq
https://www.benchchem.com/product/b1265239/docs?utm_src=pdf-body#p276-00-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b1265239/docs?utm_src=pdf-body#p276-00-technical-support-center-troubleshooting-solubility-issues
https://pmc.ncbi.nlm.nih.gov/articles/PMC4484300/
https://pubmed.ncbi.nlm.nih.gov/17363486/
https://pubmed.ncbi.nlm.nih.gov/21216463/
https://www.benchchem.com/product/b1265239/docs?utm_src=pdf-body#p276-00-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b1265239/docs?utm_src=pdf-body#p276-00-technical-support-center-troubleshooting-solubility-issues
https://www.medchemexpress.com/Riviciclib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Here we address some of the most common questions regarding P276-00 solubility.

Q1: I am having trouble dissolving P276-00. What is the recommended starting solvent?

For initial stock solutions, the recommended solvent for both the free base and the

hydrochloride salt of P276-00 is high-purity, anhydrous dimethyl sulfoxide (DMSO).[5] DMSO is

a powerful organic solvent capable of dissolving a wide array of organic molecules, including

many kinase inhibitors.[5]

Q2: What is the maximum concentration I can achieve in DMSO?

For the hydrochloride salt of P276-00, a concentration of 88 mg/mL (200.77 mM) in DMSO has

been reported.[5] The solubility of the free base in DMSO is also high, though it may be slightly

lower than the HCl salt. It is always best practice to test the solubility at your desired

concentration empirically.

Q3: Can I dissolve P276-00 directly in aqueous buffers like PBS or cell culture media?

Directly dissolving P276-00, especially the free base, in aqueous solutions is generally not

recommended and is likely to be unsuccessful due to its poor aqueous solubility. The

hydrochloride salt has better aqueous solubility, but for consistent and reproducible results in

cellular assays, the standard and most reliable method is to first prepare a concentrated stock

solution in DMSO.[5]

Q4: My P276-00 precipitated when I added my DMSO stock to my aqueous buffer/media. What

happened and how can I prevent this?

This is a common issue known as "precipitation upon dilution." It occurs because the

compound is highly soluble in the DMSO stock but poorly soluble in the final aqueous solution.

When the DMSO stock is added to the aqueous medium, the DMSO concentration is diluted,

and the solubility of the compound decreases dramatically, leading to precipitation.

To prevent this, ensure that the final concentration of DMSO in your working solution is kept as

low as possible, typically below 0.5% (v/v), and that the final concentration of P276-00 does not

exceed its aqueous solubility limit.
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Q5: How should I store my P276-00 stock solution?

P276-00 stock solutions in DMSO can be stored at -20°C for up to three months or at -80°C for

up to one year.[5] It is advisable to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles, which can degrade the compound.

Troubleshooting Guide: Step-by-Step Solutions to
Common Problems
This section provides detailed protocols and explanations to overcome specific solubility

challenges.

Problem 1: Undissolved particles are visible in my
DMSO stock solution.
Cause: This could be due to several factors, including attempting to dissolve the compound at

too high a concentration, using DMSO that has absorbed water, or insufficient mixing.

Solution Workflow:
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Start: Undissolved particles in DMSO stock

Was anhydrous DMSO used?

Action: Use fresh, anhydrous DMSO.

No

Is the concentration too high?

Yes

Action: Prepare a more dilute stock solution.

Yes

Was the solution adequately mixed?

No

Action: Vortex for several minutes.
Consider brief sonication (in a water bath to control temperature).

No

Action: Gently warm the solution (37°C) while mixing.

Yes, but still not dissolved

Problem Solved

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving P276-00 in DMSO.
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Detailed Protocol for Preparing a DMSO Stock Solution:

Ensure a Dry Environment: Handle the solid compound in a low-humidity environment to

prevent water absorption.

Use Anhydrous DMSO: Use a fresh, sealed bottle of anhydrous, high-purity DMSO. DMSO is

hygroscopic and will absorb water from the atmosphere, which can reduce the solubility of

hydrophobic compounds.

Stepwise Dissolution: a. Weigh the desired amount of P276-00 powder in a sterile vial. b.

Add a portion of the required DMSO volume. c. Vortex the vial vigorously for 1-2 minutes. d.

If particles remain, briefly sonicate the vial in a water bath. Be careful not to overheat the

solution. e. Gentle warming to 37°C can also aid dissolution. f. Add the remaining DMSO to

reach the final desired concentration and vortex again.

Visual Inspection: A properly prepared stock solution should be clear and free of any visible

particulates.

Problem 2: The compound precipitates out of solution
when added to cell culture media.
Cause: The aqueous solubility of P276-00 has been exceeded in the final working solution.

Solution Workflow:
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Start: Precipitation in aqueous media

What is the final DMSO concentration?

Action: Ensure final DMSO is <0.5%.
Prepare an intermediate dilution if necessary.

>0.5%

Is the final P276-00 concentration too high?

<0.5%

Action: Lower the final concentration of P276-00.

Yes

Are you adding the stock directly to the media?

No

Problem Solved

Action: Add the DMSO stock to a small volume of media first, mix well, then add to the bulk media.

Yes

Click to download full resolution via product page

Caption: Decision tree for preventing precipitation in aqueous media.
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Detailed Protocol for Diluting DMSO Stock into Aqueous Media:

Calculate Final Concentrations: Determine the final concentrations of both P276-00 and

DMSO in your experiment. Always include a vehicle control (media with the same final

concentration of DMSO) in your experimental design.

Pre-warm Media: Warm the cell culture media or buffer to 37°C.

Serial Dilution (if necessary): If a very high dilution factor is required, it is best to perform an

intermediate dilution of the DMSO stock in pure DMSO or a small volume of media before

the final dilution.

Stepwise Addition and Mixing: a. Pipette the required volume of the P276-00 DMSO stock

into a sterile tube. b. While vortexing or vigorously pipetting the media, slowly add the DMSO

stock. This rapid mixing helps to disperse the compound quickly before it has a chance to

precipitate. c. Visually inspect the solution for any signs of precipitation (cloudiness,

particulates).

Problem 3: I need to prepare an aqueous solution for in
vivo studies.
Cause: For in vivo use, especially for intravenous administration, a fully aqueous, sterile

formulation is required. DMSO at high concentrations can be toxic.

Solution: For in vivo studies, it is highly recommended to use the hydrochloride salt of P276-00

due to its enhanced aqueous solubility.[4]

Example Formulation for In Vivo Administration (based on general principles): For non-oral

administration routes, co-solvent systems are often employed. A common formulation for poorly

soluble compounds might include:

Solvents: A mixture of a solubilizing agent like propylene glycol or ethanol and a surfactant

like Tween 80.

Aqueous component: Saline or a buffered solution.
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A reported formulation for oral administration of the hydrochloride salt involved a homogeneous

suspension in CMC-Na (carboxymethylcellulose sodium).[5] For injection, a clear solution was

achieved using 30% propylene glycol, 5% Tween 80, and 65% D5W (dextrose 5% in water).[5]

Important Considerations for In Vivo Formulations:

Toxicity: The toxicity of the formulation excipients must be considered.

Sterility: The final formulation must be sterile-filtered.

pH: The pH of the final formulation should be close to physiological pH (around 7.4) to avoid

irritation at the injection site. The solubility of P276-00 is likely pH-dependent, and adjusting

the pH may be necessary.

P276-00 Solubility Profile
The following table summarizes the available solubility data for P276-00. Note that quantitative

aqueous solubility data, particularly for the free base and at different pH values, is not

consistently reported in the literature.

Compound Form Solvent Reported Solubility Reference

P276-00 HCl DMSO
88 mg/mL (200.77

mM)

P276-00 HCl Water 88 mg/mL

P276-00 HCl Ethanol 7 mg/mL

P276-00 HCl Acetonitrile Soluble

Note on Aqueous Solubility: The reported solubility of 88 mg/mL in water for the HCl salt is

unusually high for a compound of this nature and should be treated with caution. It is more

likely that this value is achievable under specific buffered conditions or with the aid of co-

solvents. Researchers should empirically determine the aqueous solubility in their specific

buffer system.

The Role of pH in P276-00 Solubility
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The chemical structure of P276-00 contains basic nitrogen atoms, which can be protonated at

acidic pH. This protonation increases the polarity of the molecule and, consequently, its

aqueous solubility.

Low pH (Acidic)

High pH (Basic)

P276-00-NH (Basic Nitrogen) + H+ P276-00-NH2+ (Protonated, Charged) Higher Aqueous Solubility
Protonation

P276-00-NH (Uncharged) Lower Aqueous Solubility

Click to download full resolution via product page

Caption: Impact of pH on the ionization and solubility of P276-00.

While the exact pKa of P276-00 is not readily available in the literature, the presence of these

basic moieties strongly suggests that its solubility will be significantly higher in acidic conditions

(e.g., pH 4-6) compared to neutral or basic conditions (pH 7-8). This is a critical consideration

when preparing formulations or working in different buffer systems.

Final Recommendations from a Senior Application
Scientist

Choose the Right Form: For any experiments requiring aqueous dissolution, start with the

P276-00 hydrochloride salt.

Master the DMSO Stock: Always prepare a concentrated stock solution in anhydrous DMSO.

This is the most reliable way to get the compound into solution initially.

Control Your Dilution: When diluting into aqueous media, be mindful of the final DMSO

concentration and the potential for precipitation. Use vigorous mixing and consider pre-
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warming your media.

Consider pH: If you continue to face solubility issues in neutral media, a slightly acidic buffer

might improve solubility, provided it is compatible with your experimental system.

Empirical Verification is Key: The provided solubility data is a guide. Always verify the

solubility of P276-00 at your desired concentration in your specific experimental buffer or

media.

By understanding the chemical properties of P276-00 and following these systematic

troubleshooting steps, you can overcome solubility challenges and ensure the accuracy and

reproducibility of your experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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